2-(2-Bromophenyl)-1-(furan-2-yl)ethan-1-one

• IUPAC Name: 2-(2-bromophenyl)-1-(furan-2-yl)ethanone
• InChI: InChI=1S/C12H9BrO2/c13-10-5-2-1-4-9(10)8-11(14)12-6-3-7-15-12/h1-7H,8H2
• InChI Key: ZOFAVZCGAWIQLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)C2=CC=CO2)Br
• Molecular Formula: C12H9BrO2
• Molecular Weight: 265.10 g/mol

Description

Furan is a class of organic compounds of the heterocyclic aromatic series characterized by a ring structure composed of one oxygen atom and four carbon atoms. The simplest member of the furan family is furan itself, a colourless, volatile, and somewhat toxic liquid that boils at 31.36° C.

Synthesis Analysis

Furan is usually converted by hydrogenation to tetrahydrofuran, which is used as a solvent and for production of adipic acid and hexamethylenediamine, the raw materials for nylon-6,6. Several other members of the furan family are produced on a large scale for use as solvents and chemical raw materials.

Molecular Structure Analysis

The molecular structure of furan is characterized by a ring structure composed of one oxygen atom and four carbon atoms.

Chemical Reactions Analysis

The aldehyde furfural, used as a solvent in petroleum refining, is manufactured from corn cobs and oat hulls by treatment with acid.

Physical And Chemical Properties Analysis

Furan is a colourless, volatile, and somewhat toxic liquid that boils at 31.36° C. It dissolves in water to the extent of 8.3 percent at 20 °C and is completely miscible with alcohol and ether.

Mechanism of Action

Many sugars exist in molecular forms called furanoses, possessing the tetrahydrofuran ring system. Important examples are provided by ribose and deoxyribose—which are present in the furanose form in nucleic acids, the heredity-controlling components of all living cells—and fructose.

Safety and Hazards

Furan is somewhat toxic. It’s important to handle it with care and use appropriate safety measures when working with it.

Future Directions

The industrial development of furan provides an excellent example of the industrial utilization of agricultural residues. Corncobs, oat hulls, cottonseed hulls, rice hulls, and bagasse are the major raw material sources, the annual replenishment of which ensures a continuing supply.